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Compound of Interest

Compound Name:
Ethyl 4-(hydroxymethyl)piperidine-

1-carboxylate

Cat. No.: B180245 Get Quote

An In-depth Technical Guide to Ethyl 4-
hydroxypiperidine-1-carboxylate
Ethyl 4-hydroxypiperidine-1-carboxylate is a pivotal chemical intermediate, widely recognized

for its significant role in pharmaceutical and chemical research.[1][2] This guide provides a

comprehensive overview of its physical and chemical properties, experimental protocols, and

key applications, tailored for researchers, scientists, and drug development professionals.

Chemical Identity and Structure
IUPAC Name: ethyl 4-hydroxypiperidine-1-carboxylate[3][4]

Synonyms: Ethyl 4-Hydroxy-1-piperidinecarboxylate, N-Carbethoxy-4-hydroxypiperidine, 1-

(Ethoxycarbonyl)-4-hydroxypiperidine[1][3][5]

CAS Number: 65214-82-6[1][3]

Molecular Formula: C₈H₁₅NO₃[1][3][5]

Molecular Weight: 173.21 g/mol [1][3][6]

The structure features a piperidine ring, a common motif in many biologically active molecules,

with a hydroxyl group at the 4-position and an ethoxycarbonyl group attached to the nitrogen
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atom.[7] This unique structure enhances its reactivity and solubility, making it a versatile

building block in organic synthesis.[1] The hydroxyl and ester functionalities serve as reactive

sites for further chemical modifications.[2][7]

Physical and Chemical Properties
The physical and chemical data for Ethyl 4-hydroxypiperidine-1-carboxylate are summarized in

the table below. The compound is typically a colorless to light yellow liquid.[1][4][6]

Property Value Source(s)

Molecular Weight 173.21 g/mol [1][3][6]

Appearance
Colorless to slightly

yellow/orange clear liquid
[1][4]

Density 1.12 g/cm³ [1]

Boiling Point 120-130 °C at 0.098 Torr [8]

Refractive Index n20D 1.48 [1]

Solubility
Soluble in organic solvents like

ethanol and acetone.
[6]

LogP 0.505 [9]

Purity ≥ 98% (GC) [1][4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of the compound.

¹H NMR Spectra: Available through spectral databases such as PubChem.[3]

InChI: InChI=1S/C8H15NO3/c1-2-12-8(11)9-5-3-7(10)4-6-9/h7,10H,2-6H2,1H3[3][5]

InChIKey: QABJNOSERNVHDY-UHFFFAOYSA-N[3][4][5]

SMILES: CCOC(=O)N1CCC(CC1)O[3][10]
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Experimental Protocols
a) Synthesis of Ethyl 4-hydroxypiperidine-1-carboxylate[11][12]

This protocol describes a common method for the synthesis of the title compound from 4-

hydroxypiperidine.

Methodology:

Reaction Setup: To a solution of 4-hydroxypiperidine (1.0 equivalent) in dichloromethane,

add triethylamine (1.5 equivalent) at 0 °C.

Addition of Reagent: Slowly add ethyl chloroformate (1.2 equivalent) to the mixture at 0 °C.

Reaction: Stir the mixture at 0 °C for 30 minutes.

Work-up: Pour the reaction mixture into water and extract the aqueous layer with

dichloromethane.

Washing: Wash the combined organic extracts with water and brine.

Drying and Concentration: Dry the organic layer over sodium sulfate and concentrate it

under reduced pressure to yield Ethyl 4-hydroxypiperidine-1-carboxylate.
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Synthetic Workflow for Ethyl 4-hydroxypiperidine-1-carboxylate.

b) Analytical Method: High-Performance Liquid Chromatography (HPLC)[9]

A reverse-phase HPLC method can be used for the analysis of Ethyl 4-hydroxypiperidine-1-

carboxylate.

Methodology:

Column: Newcrom R1 HPLC column.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b180245?utm_src=pdf-body-img
https://sielc.com/ethyl-4-hydroxypiperidine-1-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid (e.g., phosphoric acid).

For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.

Application: This method is suitable for purity analysis, isolation of impurities in preparative

separation, and for pharmacokinetic studies.

Applications in Research and Drug Development
Ethyl 4-hydroxypiperidine-1-carboxylate is a versatile building block with significant applications

in various fields.[1]

Pharmaceutical Development: It serves as a key intermediate in the synthesis of a wide

range of pharmaceuticals.[1][2] Notably, it is a crucial precursor for the antihistamine

Bepotastine, used to treat allergic rhinitis and urticaria.[2][7]

Neuroscience Research: Its structure is incorporated into molecules designed to treat

neurological and psychiatric conditions, including certain antipsychotics and antidepressants.

[1][2]

Organic Synthesis: It is used as a foundational element for synthesizing more complex

organic molecules, valuable in the production of fine chemicals and agrochemicals.[1]

Biochemical Applications: The compound is employed in the design of enzyme inhibitors,

which are crucial for developing treatments for various diseases.[1]

Pesticides: It can be used in the synthesis of various pesticides, including fungicides and

insecticides.[11][12]

Pharmaceuticals Chemical Industry
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Role as a Versatile Building Block in Synthesis.

Safety and Handling
Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Storage:

Store in a cool, dry place away from heat and direct sunlight.[6]

Keep the container tightly closed to prevent moisture absorption and contamination.[6]

Ideal storage temperature is between 2-8 °C.[1][6]

Store separately from oxidizing agents, acids, and bases.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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